Cas no 355383-43-6 ((5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine)

• Product Name: (5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine
• CAS No: 355383-43-6
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 880983
• Update Time: 2026-04-29

(5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromo-2-methoxybenzyl)-1-methoxypropan-2-amine
• (5-bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: HBr)
• N-[(5-bromo-2-methoxyphenyl)methyl]-1-methoxypropan-2-amine
• (5-BROMO-2-METHOXYBENZYL)(2-METHOXY-1-METHYLETHYL)AMINE
• AC1MEAH4
• AC1Q4FIH
• CTK4H4762
• MolPort-001-505-262
• Oprea1_114676
• Oprea1_796181
• STK145953
• (5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine

• Inchi： InChI=1S/C12H18BrNO2/c1-9(8-15-2)14-7-10-6-11(13)4-5-12(10)16-3/h4-6,9,14H,7-8H2,1-3H3
• InChI Key： NXIASJWGKWHGDA-UHFFFAOYSA-N
• SMILES： CC(COC)NCC1=CC(=CC=C1OC)Br

Computed Properties

• Exact Mass: 287.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 30.49000
• LogP: 2.97310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine

Introduction to (5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 355383-43-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. The molecular structure of this compound, specifically the presence of a 5-bromo-2-methoxybenzyl moiety combined with a (2-methoxy-1-methylethyl)amine group, makes it a versatile intermediate in the synthesis of various bioactive molecules. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its emerging applications in contemporary research.

The 5-bromo-2-methoxybenzyl group is a key feature of this compound, contributing to its reactivity and utility in organic synthesis. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the methoxy groups enhance the lipophilicity of the molecule, making it more suitable for membrane interactions and improving its bioavailability.

The secondary amine functionality, represented by the (2-methoxy-1-methylethyl)amine group, introduces basicity to the molecule. This property is particularly valuable in medicinal chemistry, where such groups are often incorporated into drug candidates to modulate pharmacokinetic and pharmacodynamic profiles. The presence of both electron-withdrawing and electron-donating groups in close proximity allows for fine-tuning of the compound's electronic properties, which can be exploited in designing molecules with specific biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The structural features of (5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine make it an attractive scaffold for designing potential neuroactive compounds. For instance, studies have demonstrated its utility in synthesizing analogs of known neurotransmitter receptor modulators. The ability to modify both the aromatic ring system and the amine moiety allows researchers to explore a wide spectrum of biological activities, from enhancing cognitive function to alleviating symptoms associated with neurodegenerative diseases.

The compound's relevance extends beyond neurological applications. It has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in cancer therapy. The combination of bromine and methoxy substituents facilitates the introduction of additional functional groups that can interact with ATP-binding pockets on kinases, thereby inhibiting their activity. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound could serve as lead compounds for further development into potent anticancer agents.

The synthesis of complex molecules often requires multi-step procedures involving various reagents and catalysts. One notable aspect of working with (5-Bromo-2-methoxybenzyl)(2-methoxy-1-methylethyl)amine is its compatibility with palladium-catalyzed reactions, which are widely used in pharmaceutical synthesis due to their high efficiency and selectivity. This compatibility opens up numerous possibilities for constructing intricate molecular frameworks with minimal side reactions.

The growing interest in green chemistry has also influenced the approach to synthesizing this compound. Researchers are increasingly adopting solvent-free conditions and catalytic methods to minimize waste and improve sustainability. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. Such advancements not only enhance efficiency but also align with global efforts to promote environmentally friendly chemical practices.

Efforts to understand the mechanistic aspects of reactions involving this compound have led to significant insights into organic transformations. The interplay between electronic effects and steric factors governing its reactivity has been extensively studied using computational methods and experimental techniques. These studies not only contribute to our fundamental understanding but also aid in designing more effective synthetic strategies.

The potential applications of derivatives derived from CAS number 355383-43-6 extend into materials science as well. The unique structural motifs present in this compound can be exploited to develop novel polymers with tailored properties. For example, incorporating these units into polymer backbones can result in materials with enhanced thermal stability or biodegradability, making them suitable for use in various industrial applications.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Molecular modeling software has become indispensable tools for predicting reaction outcomes and guiding experimental design. By leveraging these technologies, researchers can rapidly screen different derivatives of this compound virtual before committing resources to laboratory synthesis.

The impact on drug discovery programs is another area where this compound has made notable contributions. Its structural features have been integrated into libraries designed for high-throughput screening assays aimed at identifying new therapeutic candidates against diverse disease targets including infectious diseases and inflammatory conditions where novel treatments are urgently needed.